Cas no 1805044-88-5 (3-Amino-2,4-difluoro-6-(difluoromethyl)pyridine)

• Product Name: 3-Amino-2,4-difluoro-6-(difluoromethyl)pyridine
• CAS No: 1805044-88-5
• MF: C₆H₄F₄N₂
• MW: 180.102974891663
• CID: 4922221
• Update Time: 2025-05-17

3-Amino-2,4-difluoro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,4-difluoro-6-(difluoromethyl)pyridine

• Inchi： 1S/C6H4F4N2/c7-2-1-3(5(8)9)12-6(10)4(2)11/h1,5H,11H2
• InChI Key： LWRWRUZUBDRRHA-UHFFFAOYSA-N
• SMILES： FC1C(=C(N=C(C(F)F)C=1)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2,4-difluoro-6-(difluoromethyl)pyridine

Introduction to 3-Amino-2,4-difluoro-6-(difluoromethyl)pyridine (CAS No. 1805044-88-5)

3-Amino-2,4-difluoro-6-(difluoromethyl)pyridine (CAS No. 1805044-88-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive chemical structure, which includes a pyridine ring substituted with amino, difluoro, and difluoromethyl groups. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable candidate for various applications in drug discovery and development.

The pyridine ring is a fundamental building block in many pharmaceuticals due to its ability to form stable complexes with metal ions and its potential for modulating biological activity. The presence of the amino group enhances the compound's basicity and can facilitate interactions with receptors or enzymes. The difluoro substitutions on the pyridine ring contribute to the molecule's lipophilicity and can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The difluoromethyl group further adds to the compound's complexity and can affect its reactivity and stability.

Recent studies have highlighted the potential of 3-Amino-2,4-difluoro-6-(difluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The unique combination of functional groups allows it to interact with specific inflammatory pathways, potentially offering new avenues for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-Amino-2,4-difluoro-6-(difluoromethyl)pyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit certain kinases involved in cancer cell proliferation and survival. This selective inhibition may reduce the side effects commonly associated with broad-spectrum anticancer drugs, making it a promising candidate for further development.

The synthesis of 3-Amino-2,4-difluoro-6-(difluoromethyl)pyridine involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2,4-difluoro-6-(difluoromethyl)pyridine with an appropriate amine source under controlled conditions. Advanced synthetic techniques and catalysts have been developed to optimize this process, making it more efficient and scalable for industrial applications.

The physicochemical properties of 3-Amino-2,4-difluoro-6-(difluoromethyl)pyridine have been extensively studied to understand its behavior in different environments. Its solubility in various solvents, melting point, and stability under different conditions are crucial parameters for its use in pharmaceutical formulations. For example, the compound's solubility in aqueous media can be enhanced through the use of co-solvents or by modifying its formulation, which is essential for developing effective drug delivery systems.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-2,4-difluoro-6-(difluoromethyl)pyridine in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

Moreover, computational methods such as molecular dynamics simulations and quantum mechanics calculations have been employed to gain deeper insights into the molecular interactions of 3-Amino-2,4-difluoro-6-(difluoromethyl)pyridine with target proteins. These computational tools help predict binding affinities and identify potential off-target effects, which is crucial for optimizing lead compounds during drug discovery.

In conclusion, 3-Amino-2,4-difluoro-6-(difluoromethyl)pyridine (CAS No. 1805044-88-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new aspects of this molecule's behavior and potential therapeutic uses, contributing to advancements in drug discovery and development.